Cas no 19659-81-5 (1,5-Naphthalenedisulfonicacid, 3,8-diamino-)

• Product Name: 1,5-Naphthalenedisulfonicacid, 3,8-diamino-
• CAS No: 19659-81-5
• MF: C₁₀H₁₀N₂O₆S₂
• MW: 318.326200008392
• CID: 191794
• PubChem ID: 88188
• Update Time: 2025-04-19

1,5-Naphthalenedisulfonicacid, 3,8-diamino- Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthalenedisulfonicacid, 3,8-diamino-
• 3,8-diaminonaphthalene-1,5-disulfonic acid
• 3,8-diaminonaphthalene-1,5-disulphonic acid
• Einecs 243-207-3
• 3,8-Diamino-1,5-naphthalenedisulfonic acid
• SCHEMBL5674967
• YN7DFM5SEH
• 1,5-Naphthalenedisulfonic acid, 3,8-diamino-
• DTXSID80173327
• NS00026397
• 19659-81-5

• Inchi： 1S/C10H10N2O6S2/c11-5-3-6-8(19(13,14)15)2-1-7(12)10(6)9(4-5)20(16,17)18/h1-4H,11-12H2,(H,13,14,15)(H,16,17,18)
• InChI Key： IQCQWQDFHQPFIT-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C2C(=CC=C(C2=1)N)S(=O)(=O)O)N)(=O)(=O)O

Computed Properties

• Exact Mass: 317.9981
• Monoisotopic Mass: 317.998027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178
• XLogP3: -0.7

Experimental Properties

• Density: 1.833
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.771
• PSA: 160.78